Cas no 1217468-99-9 ((1R)-1-(2,5-difluorophenyl)propan-1-amine)

(1R)-1-(2,5-difluorophenyl)propan-1-amine structure
1217468-99-9 structure
Product Name:(1R)-1-(2,5-difluorophenyl)propan-1-amine
CAS No:1217468-99-9
MF:C9H12ClF2N
MW:207.6480884552
MDL:MFCD12757711
CID:1030315
PubChem ID:53484813
Update Time:2023-11-20

(1R)-1-(2,5-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,5-Difluorophenyl)propan-1-amine hydrochloride
    • (1R)-1-(2,5-difluorophenyl)propan-1-amine,hydrochloride
    • (1R)-1-(2,5-difluorophenyl)propan-1-amine;hydrochloride
    • AKOS015923221
    • (R)-1-(2,5-difluorophenyl)propan-1-amine HCl
    • 1217468-99-9
    • DTXSID80704236
    • (R)-1-(2,5-Difluorophenyl)propan-1-aminehydrochloride
    • (1R)-1-(2,5-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • (1R)-1-(2,5-difluorophenyl)propan-1-amine
    • MDL: MFCD12757711
    • Inchi: 1S/C9H11F2N.ClH/c1-2-9(12)7-5-6(10)3-4-8(7)11;/h3-5,9H,2,12H2,1H3;1H/t9-;/m1./s1
    • InChI Key: RXYPROYXZWFRHT-SBSPUUFOSA-N
    • SMILES: Cl.FC1C=CC(=CC=1[C@@H](CC)N)F

Computed Properties

  • Exact Mass: 207.0626334g/mol
  • Monoisotopic Mass: 207.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1R)-1-(2,5-difluorophenyl)propan-1-amine Pricemore >>

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